Cas no 1082147-20-3 (4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 1082147-20-3
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 5059354
• Update Time: 2025-10-28

4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid
• 4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid

• Inchi： 1S/C10H11N3O2S/c1-5-6-8(13(2)3)11-4-12-9(6)16-7(5)10(14)15/h4H,1-3H3,(H,14,15)
• InChI Key： UBIJBFGXUJVQBK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C2C1=NC=NC=2N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.2
• Topological Polar Surface Area: 94.6

Additional information on 4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid

4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic Acid: An Overview of Its Structure, Properties, and Applications

4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 1082147-20-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The molecular formula of 4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid is C₁₃H₁₃N₃O₂S. The core structure consists of a thienopyrimidine ring system with a dimethylamino group at the 4-position and a methyl group at the 5-position. The carboxylic acid moiety is attached to the 6-position of the pyrimidine ring. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule.

The synthesis of 4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid can be achieved through various methods. One common approach involves the reaction of 5-methylthiophene-2-carbaldehyde with guanidine carbonate to form the corresponding thienopyrimidine intermediate. Subsequent functionalization steps, such as N-alkylation with dimethyl sulfate and carboxylation, yield the final product. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions to enhance overall yield and purity.

Physical Properties

4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid is a white crystalline solid with a melting point ranging from 190°C to 195°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various applications in biological assays and drug formulation studies.

The compound's molecular weight is approximately 279.31 g/mol. Its logP value, which measures its lipophilicity, is around 1.5, indicating a balance between hydrophilic and lipophilic properties. This property is crucial for its ability to cross biological membranes and interact with target proteins or receptors.

Biological Activities and Therapeutic Potential

4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the key areas of interest is its antiviral activity. Research has shown that this compound exhibits potent inhibitory effects against several viruses, including influenza A virus and hepatitis C virus (HCV). The mechanism of action involves interference with viral replication processes, making it a promising candidate for antiviral drug development.

In addition to its antiviral properties, 4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid has demonstrated significant anticancer activity. Studies have reported that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. This makes it a potential lead compound for developing novel anticancer agents.

The compound also shows promise in neurodegenerative diseases due to its neuroprotective effects. Research has indicated that it can reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegeneration. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results of 4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid have led to its evaluation in early-stage clinical trials. Several Phase I trials are currently underway to assess its safety and pharmacokinetic profile in humans. Preliminary data from these trials have shown favorable outcomes, with no major adverse effects reported.

In parallel with clinical trials, ongoing research aims to optimize the chemical structure of 4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid through structure-activity relationship (SAR) studies. These efforts focus on enhancing its potency, selectivity, and pharmacological properties to improve its therapeutic index.

Safety Considerations

Safety is a critical aspect in the development of any new drug candidate. Preclinical toxicology studies have indicated that 4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, as with any new compound, comprehensive safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, 4-(Dimethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 1082147-20-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject of ongoing research and development in medicinal chemistry and pharmaceutical sciences.